Cas no 57618-26-5 (Calcium bis((S)-3-phenyllactate))
57618-26-5 structure
Product Name:Calcium bis((S)-3-phenyllactate)
CAS No:57618-26-5
MF:C18H18CaO6
MW:370.409924983978
CID:383222
PubChem ID:6453513
Update Time:2025-04-19
Calcium bis((S)-3-phenyllactate) Chemical and Physical Properties
Names and Identifiers
-
- Calcium bis((S)-3-phenyllactate)
- calcium bis[(S)-3-phenyllactate]
- calcium,(2S)-2-hydroxy-3-phenylpropanoate
- calcium bis[(2S)-2-hydroxy-3-phenylpropanoate]
- 57618-26-5
- DTXSID60206283
- EINECS 260-854-7
- NS00085822
-
- Inchi: 1S/2C9H10O3.Ca/c2*10-8(9(11)12)6-7-4-2-1-3-5-7;/h2*1-5,8,10H,6H2,(H,11,12);/q;;+2/p-2/t2*8-;/m00./s1
- InChI Key: OLPHGSKFJSNPOA-QXGOIDDHSA-L
- SMILES: [Ca+2].O[C@H](C(=O)[O-])CC1C=CC=CC=1.O[C@H](C(=O)[O-])CC1C=CC=CC=1
Computed Properties
- Exact Mass: 370.07294
- Monoisotopic Mass: 370.0729291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.72
Calcium bis((S)-3-phenyllactate) Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
57618-26-5 (Calcium bis((S)-3-phenyllactate)) Related Products
- 20312-36-1(L-(-)-3-Phenyllactic acid)
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- 267013-77-4((R)-2-hydroxy-4-phenylbutyric acid)
- 828-01-3(DL-3-Phenyllactic acid)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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